Cas no 1797171-67-5 (1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797171-67-5
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 5369810
• Update Time: 2025-05-23

1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1′-(Methylsulfonyl)spiro[isobenzofuran-1(3H),4′-piperidin]-3-one
• 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C13H15NO4S/c1-19(16,17)14-8-6-13(7-9-14)11-5-3-2-4-10(11)12(15)18-13/h2-5H,6-9H2,1H3
• InChI Key： PGBXDNTXJIOLFY-UHFFFAOYSA-N
• SMILES： C12(CCN(S(C)(=O)=O)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.4±60.0 °C(Predicted)
• pka: -4.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Introduction to 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797171-67-5)

1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, commonly referred to by its CAS number CAS 1797171-67-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this compound includes a benzofuran moiety fused with a piperidine ring system, further substituted with a methanesulfonyl group. This unique architecture makes it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The synthesis of 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, improving yield and purity. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have highlighted innovative approaches to constructing spiro systems, which are particularly relevant to this compound.

In terms of pharmacological properties, CAS 1797171-67-5 has shown promising activity in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead molecule for developing treatments against Alzheimer's disease and related conditions. Additionally, ongoing studies are exploring its anti-inflammatory and antioxidant properties, further expanding its therapeutic potential.

The structural features of 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one also make it an attractive candidate for material science applications. The spiro arrangement provides unique mechanical and electronic properties, which could be harnessed in the development of advanced polymers or nanomaterials. Recent breakthroughs in computational chemistry have allowed researchers to simulate the behavior of such compounds under various conditions, aiding in their application across diverse industries.

In conclusion, CAS 1797171-67-5, or 1'-methanesulfonyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with multifaceted applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both therapeutic development and materials science.